4-amino-2-thioxo-N-(m-tolyl)-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide
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Description
4-amino-2-thioxo-N-(m-tolyl)-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H17N3OS2 and its molecular weight is 355.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Thiazole derivatives have been synthesized using microwave-assisted methods, leading to compounds with antimicrobial, antilipase, and antiurease activities. Such compounds are generated through the treatment with several aromatic aldehydes, showcasing their potential in medicinal chemistry for developing new treatments against microbial infections and other conditions (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).
Precursor for Thiazole Derivatives
A method for the synthesis of 5-aminothiazole-4-carboxamide, a precursor for thiazole [4,5-d] pyrimidines, has been reported. This method is highlighted for its high yield and environmental friendliness, which is critical for industrial production. Such precursors are essential for the development of novel compounds with potential applications in various scientific fields (Wang, Guo, Tang, Zhang, Tao, & Lu, 2014).
Synthesis of Thiazolopyrimidines
Research into the synthesis of some thiazolo[5,4-d]pyrimidines from 4-amino-3-phenyl-2-thioxothiazol-5-carboxamide reveals the diversity of chemical reactions and potential applications of thiazole derivatives. These compounds have been explored for various applications, including their potential biological activities (El-Dean, 1992).
Strecker Approach to Thiazole Carboxylates
The development of 2-substituted ethyl 5-aminothiazole-4-carboxylates through a Strecker approach indicates the versatility of thiazole derivatives in synthesizing biologically relevant molecules. This method represents a significant step in the synthesis of heterocycles with potential applications in drug discovery and development (Cheng, McClory, Walker, Xu, Zhang, Angelaud, & Gosselin, 2016).
X-ray Crystallographic and Spectroscopic Studies
Aminothiazole derivatives have been the subject of X-ray crystallographic and spectroscopic studies, highlighting their diverse biological applications. These studies provide valuable insights into the structural and electronic properties of aminothiazole compounds, which are crucial for designing molecules with desired biological activities (Adeel, Braga, Tahir, Haq, Khalid, & Halim, 2017).
Properties
IUPAC Name |
4-amino-N-(3-methylphenyl)-3-(4-methylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS2/c1-11-6-8-14(9-7-11)21-16(19)15(24-18(21)23)17(22)20-13-5-3-4-12(2)10-13/h3-10H,19H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUUFRTGQQUFHNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(SC2=S)C(=O)NC3=CC=CC(=C3)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.